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TMPTO Properties and Experimental Data

The table below summarizes the available experimental data and findings on TMPTO from the search

results.

Property / Aspect Experimental Data / Findings for TMPTO
Source
Context

Key Measured
Properties

Viscosity Index: 189; Flash Point: 309°C; Pour Point: -41°C [1]

Biodegradability Recognized as biodegradable and eco-friendly; specific test

methods and quantitative data against other synthetics not
provided in results

[2] [3]

Thermal-Oxidative
Stability

Iron surfaces accelerate oxidation, increasing viscosity &
degrading C=C/=C-H bonds; Antioxidants (e.g., amine-phenol)

improve stability, increasing activation energy

[4] [5]

Additive
Compatibility

Excellent with conventional additives; ZDDP effectively enhances

extreme pressure & anti-wear properties

[1]
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Experimental Protocols for Assessment

The search results refer to or detail several standard and specific experimental methods used to evaluate

lubricant properties. These protocols can be used to generate comparable data.

Biodegradability Testing: General principles for testing are mentioned, which involve measuring the

biochemical process where microorganisms consume the material. Common markers include oxygen
consumption or carbon dioxide (CO₂) production [6]. A specific scientific study introduced an

"Environmentally Degradable Parameter (EdK)" using a method based on ISO 14852, where the
evolved CO₂ is detected and measured to calculate biodegradation rates [7].

Thermal-Oxidative Stability:
Thermal Analysis: Studies used Thermogravimetry (TG), Differential Thermal Analysis
(DTA), and Differential Scanning Calorimetry (DSC) to establish thermal-kinetic equations
and calculate the activation energy of the thermal-oxidative reaction. Higher activation energy

indicates better resistance to thermal oxidation [4].
Catalytic Oxidation Test: One study investigated the impact of iron surfaces by placing

TMPTO samples in iron vessels and heating them in an oven to accelerate oxidation. The
degradation was monitored over time by measuring changes in kinematic viscosity and acid
value, and the structural changes were analyzed using Raman and Fourier Transform
Infrared (FTIR) spectroscopy [5].

The workflow below illustrates the general process for evaluating a lubricant's thermal-oxidative stability

using these methods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.tilleydistribution.com/insights/green-lube-the-market-viability-of-environmentally-acceptable-lubricants/
https://link.springer.com/article/10.1007/s11595-021-2407-9
https://colab.ws/articles/10.1108/ilt-08-2019-0329
https://www.situbiosciences.com/biodegradation/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0038341
https://www.smolecule.com/products/b725544#tmpto-biodegradability-compared-to-synthetic-lubricants
https://www.smolecule.com/products/b725544#tmpto-biodegradability-compared-to-synthetic-lubricants
https://www.smolecule.com/products/b725544#tmpto-biodegradability-compared-to-synthetic-lubricants
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s725544?utm_src=pdf-bulk
https://www.smolecule.com/products/s725544?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

